![molecular formula C17H16N2O3 B4402421 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide](/img/structure/B4402421.png)
2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide
Overview
Description
2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide, also known as OBA, is a synthetic compound that has gained widespread attention in the scientific community due to its potential applications in various fields. OBA is a benzoxazole derivative that is widely used in scientific research for its unique properties and effects.
Mechanism of Action
The mechanism of action of 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a key role in the inflammatory response. This compound has also been found to inhibit the activity of various kinases, which are involved in cell signaling and growth.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on the body. It has been found to reduce inflammation, inhibit cell growth, and induce apoptosis (programmed cell death) in cancer cells. This compound has also been found to have antioxidant properties, which help to protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide in lab experiments include its low cost, ease of synthesis, and wide range of potential applications. However, there are also some limitations to using this compound in lab experiments. For example, it may not be suitable for use in certain types of assays or experiments, and its effects may vary depending on the cell type or tissue being studied.
Future Directions
There are several potential future directions for research on 2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide. One area of interest is the development of new derivatives of this compound with improved properties and effects. Another area of interest is the investigation of the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on different cell types and tissues.
Scientific Research Applications
2-(2-oxo-1,3-benzoxazol-3(2H)-yl)-N-(1-phenylethyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to be effective in the treatment of various diseases, including cancer, inflammation, and bacterial infections. This compound has also been found to have neuroprotective properties, which make it a potential candidate for the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-(2-oxo-1,3-benzoxazol-3-yl)-N-(1-phenylethyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3/c1-12(13-7-3-2-4-8-13)18-16(20)11-19-14-9-5-6-10-15(14)22-17(19)21/h2-10,12H,11H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFJFMOWKVPACME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CN2C3=CC=CC=C3OC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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